Cas no 112466-13-4 (Pyrrolo[1,2-a]pyrimidin-4(1H)-one,1-ethyl-7-phenyl-)

• Product Name: Pyrrolo[1,2-a]pyrimidin-4(1H)-one,1-ethyl-7-phenyl-
• CAS No: 112466-13-4
• Molecular Formula: C₁₅H₁₄N₂O
• Molecular Weight: 238.28446
• CID: 139705
• PubChem ID: 159477

Pyrrolo[1,2-a]pyrimidin-4(1H)-one,1-ethyl-7-phenyl- Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrimidin-4(1H)-one,1-ethyl-7-phenyl-
• 1,4-dihydro-1-ethyl-7-phenylpyrrol(1,2-a)-pyrimidine-4-one
• 1-ethyl-7-phenylpyrrolo[1,2-a]pyrimidin-4-one
• 1,4-Dihydro-1-ethyl-7-phenylpyrrolo(1,2-a)pyrimidin-4-one
• 1,4-Diidro-1-etil-7-fenilpirrolo(1,2-a)pirimidin-4-one
• 1,4-Diidro-1-etil-7-fenilpirrolo(1,2-a)pirimidin-4-one [Italian]
• 1-ethyl-7-phenylpyrrolo[1,2-a]pyrimidin-4(1H)-one
• FPP 129
• Pyrrolo(1,2-a)pyrimidin-4(1H)-one, 1-ethyl-7-phenyl-
• Pyrrolo(1,2-a)pyrimidin-4-one, 1,4-dihydro-1-ethyl-7-phenyl-
• V 33
• 112466-13-4
• DTXSID40150058
• 1,4-Dihydro-1-ethyl-7-phenylpyrrol(1,2-a)-pyrimidine-4-one
• SCHEMBL6208970

• InChIKey： XPOMIEQGRUAZPP-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14N2O/c1-2-16-9-8-15(18)17-11-13(10-14(16)17)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• SMILES： CCN1C=CC(=O)N2C=C(C=C12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.11072
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 238.110613074g/mol
• Heavy Atom Count: 18
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.24